Cas no 2039-87-4 (2-Chlorostyrene)

2-Chlorostyrene Properties

Names and Identifiers

• 1-Chloro-2-vinylbenzene
• 2-Chlorostyrene
• 2-Chlorostyrene (stabilized with TBC)
• 1-chloro-2-ethenylbenzene
• 2-chloro(vinyl)benzene
• 2-Cl-styrene
• Benzene,1-chloro-2-ethenyl
• chloro-styrene
• o-Chlorostyrene
• ortho-Chlorostyrene
• Stryene,o-chloro
• Styrene,2-chloro
• Styrene,o-chloro
• Styrene,o-chloro- (7CI,8CI)
• 1-Chloro-2-(ethenyl)benzene
• NSC 18601
• o-Chlorovinylbenzene
• Benzene, 1-chloro-2-ethenyl-
• Styrene, o-chloro-
• Stryene, o-chloro-
• Styrene, 2-chloro-
• 1-chloro-2-vinyl-benzene
• ISRGONDNXBCDBM-UHFFFAOYSA-N
• ZA43R4Q315
• o-chloro-styren
• o-chloro-stryen
• 2-chloro-styren
• NSC18601
• (2-chlorophenyl)ethylene
• 2-Chloro-2-ethenylbenzene
• 1-Chloro-2-v
• 4-05-00-01345 (Beilstein Handbook Reference)
• BRN 2038863
• O-CHLOROSTYRENE [HSDB]
• CCRIS 4598
• AMY31202
• FT-0612023
• 2-Chlorostyrene (stabilised with 0.1% 4-tert-Butylcatechol)
• Q4596876
• W-107625
• NSC-18601
• SCHEMBL15848
• PS-9078
• NCGC00091054-01
• 2-Chlorostyrene, 97%, contains 0.1 % Hydroquinone as stabilizer
• EN300-60998
• CS-W016485
• Z957339910
• EINECS 218-026-8
• 2-Chlorostyrene, 97%, contains 0.1% hydroquinone as stabilizer
• CHEMBL1564623
• 1-chloranyl-2-ethenyl-benzene
• AKOS005257558
• MFCD00000567
• 1-Chloro-2-vinylbenzene #
• HSDB 3450
• NS00026618
• ?2-Chlorostyrene
• DTXSID3024811
• 2039-87-4
• UNII-ZA43R4Q315
• 2-chloro-styrene
• InChI=1/C8H7Cl/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H
• A814530
• CHLOROVINYLBENZENE
• 97%, containing stabilizer p-tert-butyl catechol 100ppm
• 2chlorostyrene
• O-CHLOROETHENYLBENZENE
• o-Chlorostyrene (ACGIH)
• 1Chloro2ethenylbenzene
• 2-CHLOROPHENYLETHYLENE
• orthochlorostyrene
• 2-CHLOROVINYLBENZENE
• O-CHLOROPHENYLETHYLENE
• DTXCID704811
• +Expand

• MDL： MFCD00000567
• InChIKey： ISRGONDNXBCDBM-UHFFFAOYSA-N
• Inchi： 1S/C8H7Cl/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H2
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])=C([H])[H]
• BRN： 2038863

Computed Properties

• Exact Mass: 138.02400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.023628
• Heavy Atom Count: 9
• Complexity: 98.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.98300
• PSA: 0.00000
• Refractive Index: n20/D 1.565(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 187°C(lit.)
• Melting Point: -63°C(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.08 g/mL at 25 °C(lit.)

2-Chlorostyrene Security Information

• Symbol: GHS02 GHS07 GHS08
• RTECS：WL4160000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S53-S23-S36/37/39-S45-S37/39-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H332,H350
• Warning Statement： P201,P308 + P313
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 45-20/22
• Signal Word：Danger
• HazardClass：3

2-Chlorostyrene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials